Tert-butyl 2-[2-hydroxy-1-(hydroxymethyl)ethyl]hydrazine carboxylate

• Molecular Formula: C8H18N2O4
• Molecular Weight: 206.24 g/mol
• IUPAC Name: tert-butyl N-(1,3-dihydroxypropan-2-ylamino)carbamate
• InChI: InChI=1S/C8H18N2O4/c1-8(2,3)14-7(13)10-9-6(4-11)5-12/h6,9,11-12H,4-5H2,1-3H3,(H,10,13)
• InChI Key: JMHFFCOLSXJXDP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NNC(CO)CO

Description

Tert-butyl 2-[2-hydroxy-1-(hydroxymethyl)ethyl]hydrazine carboxylate is a useful research compound. Its molecular formula is C8H18N2O4 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 0 THF solution of tert-butyl 2-[2-hydroxy-1-(hydroxymethyl)ethylidene]hydrazine carboxylate (1.0 g, 4.897 mmol) was added a solution of 1M BH3-THF (10 mL) dropwise. The reaction mixture was stirred at rt for 30 min, after which time the mixture was quenched by slowly adding 5 mL of methanol. The mixture was concentrated under reduced pressure and dried to give the desired product (1.12 g, 100%). 1H-NMR (DMSO-d6) δ 8.38 (s, 1H), 7.15 (s, 1H), 4.62 (s, 1H), 4.39 (t, 1H), 3.38 (q, 4H), 3.10 (s, 1H), 1.38 (s, 9H); LCMS RT=1.16 min; [M+H]+=206.9.